Cas no 1797866-44-4 (2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide)

• Product Name: 2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide
• CAS No: 1797866-44-4
• MF: C₁₇H₁₈N₄O₄
• MW: 342.349223613739
• CID: 5863831
• PubChem ID: 71810221
• Update Time: 2025-06-14

2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024567414
• F6448-1769
• N-[1-(OXAN-4-YL)PYRAZOL-4-YL]-2-(2-OXO-1,3-BENZOXAZOL-3-YL)ACETAMIDE
• 2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide
• 1797866-44-4
• N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide

• Inchi： 1S/C17H18N4O4/c22-16(11-20-14-3-1-2-4-15(14)25-17(20)23)19-12-9-18-21(10-12)13-5-7-24-8-6-13/h1-4,9-10,13H,5-8,11H2,(H,19,22)
• InChI Key： SKXYRHLOHBFXLI-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C(C=N1)NC(CN1C(=O)OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 342.13280507g/mol
• Monoisotopic Mass: 342.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide

Comprehensive Analysis of 2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide (CAS 1797866-44-4)

The compound 2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide (CAS 1797866-44-4) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical research and drug discovery. Its unique structure, featuring a benzo[d]oxazolone core linked to a tetrahydro-2H-pyran-4-yl moiety via a pyrazole-acetamide bridge, has garnered attention for its potential applications in kinase inhibition and targeted therapy. Researchers are increasingly exploring its role in modulating cell signaling pathways, particularly in oncology and inflammatory diseases.

In recent years, the demand for small-molecule inhibitors like 2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide has surged due to their precision in drug design. The compound's molecular weight and lipophilicity make it a candidate for oral bioavailability, a critical factor in modern medicinal chemistry. Its synthetic route often involves multistep organic synthesis, leveraging amide coupling and cyclization reactions, which are topics frequently searched by organic chemists and pharmacologists.

The pharmacokinetic properties of this compound are under investigation, with preliminary studies suggesting favorable metabolic stability and receptor binding affinity. Its structure-activity relationship (SAR) is a hot topic in computational chemistry, as researchers use molecular docking and QSAR modeling to optimize its efficacy. Given the rising interest in personalized medicine, 2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide could play a pivotal role in next-generation therapeutics.

From an industrial perspective, the scalability of its synthesis is a key consideration. The tetrahydro-2H-pyran-4-yl group, in particular, is a versatile scaffold in drug development, often associated with improved solubility and target selectivity. This aligns with the growing trend of fragment-based drug discovery, where modular chemical building blocks are prioritized. Laboratories focusing on high-throughput screening are likely to encounter this compound in lead optimization pipelines.

Environmental and regulatory compliance aspects of 1797866-44-4 are also noteworthy. While not classified as hazardous, its ecotoxicological profile must be evaluated to meet green chemistry standards. The compound's patent landscape is another area of interest, as intellectual property protections influence its commercial viability. Searches for CAS 1797866-44-4 suppliers and custom synthesis options have increased, reflecting its niche but growing market.

In summary, 2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide represents a compelling case study in modern drug discovery. Its interdisciplinary relevance—spanning organic synthesis, biochemistry, and materials science—makes it a subject of enduring scientific inquiry. As AI-driven drug design and automated laboratories advance, compounds like this will likely feature prominently in preclinical research and beyond.